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Compound of Interest

Compound Name: PI003

cat. No.: B1193371

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with PI1-3065
(P1003), a selective p1104 inhibitor.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving PI-3065 for in vitro experiments?

Al: The recommended solvent for dissolving PI-3065 for in vitro use is dimethyl sulfoxide
(DMSO0).[1][2][3] PI-3065 is readily soluble in DMSO, with reported solubility values ranging
from 25 mg/mL to 100 mg/mL.[1][2][3] It is important to use fresh, high-quality DMSO, as
moisture-absorbing DMSO can reduce the solubility of the compound.[4][5]

Q2: 1 am observing precipitation when | dilute my PI-3065 DMSO stock solution into my
aqueous cell culture medium. What should | do?

A2: This is a common issue when working with compounds that are highly soluble in DMSO but
poorly soluble in aqueous solutions. Here are some steps to troubleshoot this problem:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is low enough to be tolerated by your cells (typically < 0.5%), while still keeping the
compound in solution.[6]

« Direct Dilution: Instead of diluting the DMSO stock in a large volume of water or buffer first,
try adding the small volume of DMSO stock directly into the final volume of cell culture
medium with gentle mixing.[6]
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» Serial Dilutions in DMSO: If you are performing dose-response experiments, it is critical to
make serial dilutions of your compound in DMSO before the final dilution into the cell culture
medium.[6]

o Warm the Medium: Gently warming the cell culture medium to 37°C before adding the
DMSO stock can sometimes help improve solubility.

Q3: What is the solubility of PI-3065 in water or ethanol?

A3: PI1-3065 is reported to be insoluble in water and ethanol.[1] Therefore, these solvents are
not recommended for preparing stock solutions.

Q4: How should | prepare PI-3065 for in vivo animal studies?

A4: Preparing PI-3065 for in vivo administration requires specific formulations to create a stable
solution or suspension. Here are a couple of suggested protocols:

o For Oral Gavage (Suspension): A homogenous suspension can be made using CMC-Na
(sodium carboxymethyl cellulose). For example, to achieve a 5 mg/mL concentration, 5 mg
of PI-3065 can be added to 1 mL of CMC-Na solution and mixed evenly.[1]

o For Oral Gavage (Solution): A clear solution can be prepared by first dissolving PI-3065 in
DMSO to make a stock solution, and then using a combination of solvents. One protocol
suggests a final solvent composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.[4] Another option is 10% DMSO and 90% Corn Oil.[4][7] For these multi-solvent
systems, it is crucial to add and mix each solvent sequentially.[4]

Q5: How should | store my PI-3065 stock solution?

A5: Once reconstituted in DMSQO, it is recommended to aliquot the stock solution into tightly
sealed vials and store them at -20°C or -80°C.[8][9] Stock solutions in DMSO are reported to
be stable for up to 3 months at -20°CJ[8] or for up to 2 years at -80°C.[4][7] Avoid repeated
freeze-thaw cycles to prevent degradation of the compound.[4]

Quantitative Solubility Data
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. Molar
Solubility .
Solvent Temperature Equivalent Source
(mg/mL)
(mM)
DMSO 25°C 100 mg/mL 197.37 mM [1]
DMSO Not Specified 50 mg/mL 98.68 mM [3][5]
DMSO Not Specified 25 mg/mL 49.34 mM [2]
B Soluble to 20
DMSO Not Specified 10.13 mg/mL [10]
mM
Water 25°C Insoluble Insoluble [1]
Water Not Specified < 0.1 mg/mL Insoluble [2]
Ethanol 25°C Insoluble Insoluble [1]

Molecular Weight of P1-3065: 506.64 g/mol [1][11]

Experimental Protocol: Preparation of a 10 mM PI-
3065 Stock Solution in DMSO

Materials:

P1-3065 powder (crystalline solid)[3]

Anhydrous or fresh, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
Procedure:

e Pre-warm PI-3065: Allow the vial of PI-3065 powder to equilibrate to room temperature for at
least 1 hour before opening to minimize condensation.[9]

¢ Calculate Required DMSO Volume:
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o The molecular weight of PI1-3065 is 506.64 g/mol .[1][11]

o To prepare a 10 mM stock solution from 1 mg of PI-3065:
= Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (L) = 0.001 g / (0.01 mol/L * 506.64 g/mol ) = 0.00019738 L

= Volume (uL) = 197.38 pL

 Dissolution:
o Carefully weigh the desired amount of PI-3065 powder and place it in a sterile vial.
o Add the calculated volume of fresh DMSO to the vial.

o Vortex or gently warm the solution (e.g., in a 37°C water bath) to aid dissolution. Some
sources suggest that sonication may be necessary to fully dissolve the compound.[2]

» Aliquot and Storage:

o Once the PI-3065 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in tightly sealed vials.

o Store the aliquots at -20°C or -80°C for long-term storage.[3][9]

Visualizations
Signaling Pathway

P1-3065 is a selective inhibitor of the p110d isoform of Phosphoinositide 3-kinase (PI3K).[1][3]
[8][11][12] The PI3K/AKT/mTOR pathway is a crucial intracellular signaling pathway that
regulates cell cycle, proliferation, and survival.[13][14]
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Caption: The PIBK/AKT/mTOR signaling pathway inhibited by PI-3065.

Troubleshooting Workflow
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Caption: Troubleshooting workflow for P1-3065 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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